molecular formula C10H12ClN B15269746 (1R,3r)-3-(2-chlorophenyl)cyclobutan-1-amine

(1R,3r)-3-(2-chlorophenyl)cyclobutan-1-amine

Cat. No.: B15269746
M. Wt: 181.66 g/mol
InChI Key: SSRHWVLCHOELCJ-UHFFFAOYSA-N
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Description

(1R,3r)-3-(2-Chlorophenyl)cyclobutan-1-amine is a chiral cyclobutane derivative featuring a 2-chlorophenyl substituent at the 3-position of the cyclobutane ring and an amine group at the 1-position. Its molecular formula is C₁₀H₁₂ClN, with a molecular weight of 181.66 g/mol.

Properties

Molecular Formula

C10H12ClN

Molecular Weight

181.66 g/mol

IUPAC Name

3-(2-chlorophenyl)cyclobutan-1-amine

InChI

InChI=1S/C10H12ClN/c11-10-4-2-1-3-9(10)7-5-8(12)6-7/h1-4,7-8H,5-6,12H2

InChI Key

SSRHWVLCHOELCJ-UHFFFAOYSA-N

Canonical SMILES

C1C(CC1N)C2=CC=CC=C2Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R,3r)-3-(2-chlorophenyl)cyclobutan-1-amine can be achieved through several methods. One common approach involves the formation of diastereoisomers using optically active resolving agents. The racemic mixture of the compound can be separated and isolated by forming ionic, diastereomeric salts with chiral compounds and then separating them by fractional crystallization .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using similar principles as laboratory methods but optimized for efficiency and yield. This may include the use of continuous flow reactors and automated systems to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

(1R,3r)-3-(2-chlorophenyl)cyclobutan-1-amine undergoes various chemical reactions, including:

    Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

    Reduction: The compound can be reduced to form secondary or tertiary amines.

    Substitution: The chlorine atom on the phenyl ring can be substituted with other nucleophiles, such as hydroxyl or amino groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

    Substitution: Nucleophilic substitution reactions typically use reagents like sodium hydroxide (NaOH) or ammonia (NH₃).

Major Products Formed

    Oxidation: Imines or nitriles.

    Reduction: Secondary or tertiary amines.

    Substitution: Phenyl derivatives with different substituents replacing the chlorine atom.

Scientific Research Applications

(1R,3r)-3-(2-chlorophenyl)cyclobutan-1-amine has several scientific research applications:

    Chemistry: Used as a building block for synthesizing more complex molecules.

    Biology: Investigated for its potential as a ligand in binding studies.

    Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

    Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of (1R,3r)-3-(2-chlorophenyl)cyclobutan-1-amine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structural Analogs

Positional Isomers of Chlorophenyl Substitution

The position of the chlorine atom on the phenyl ring significantly influences molecular properties:

Compound Chlorine Position Molecular Formula Molecular Weight (g/mol) Key Features
(1R,3r)-3-(2-Chlorophenyl) Ortho (2-) C₁₀H₁₂ClN 181.66 High steric hindrance; potential for intramolecular interactions
(1R,3r)-3-(3-Chlorophenyl) [CAS 1156296-61-5] Meta (3-) C₁₀H₁₂ClN 181.66 Reduced steric clash; enhanced rotational freedom
(1R,3r)-3-(4-Chlorophenyl) [CAS 1795122-21-2] Para (4-) C₁₀H₁₂ClN 181.66 Symmetric substitution; possible improved crystallinity

Key Observations :

  • Ortho-substitution introduces steric constraints that may limit binding to flat enzymatic pockets but enhance selectivity in chiral environments.
  • Para-substitution often improves thermal stability due to symmetry, as seen in analogous cyclobutane derivatives .
Halogenation Variations

Replacing chlorine with fluorine or trifluoromethyl groups alters electronic and lipophilic properties:

Compound Substituent Molecular Formula Molecular Weight (g/mol) Notable Properties
(1R,3r)-3-(2,4-Difluorophenyl) [CAS 2126144-40-7] 2,4-Difluorophenyl C₁₀H₁₂ClF₂N 219.66 Increased lipophilicity; potential for enhanced blood-brain barrier penetration
(1r,3r)-3-(3-(Trifluoromethyl)phenyl) [CAS 1807936-50-0] 3-Trifluoromethylphenyl C₁₁H₁₂F₃N 215.22 Strong electron-withdrawing effects; improved metabolic stability

Key Observations :

  • Fluorinated analogs exhibit higher polarity and metabolic resistance, critical for CNS-targeting drugs.
Functional Group Modifications

Variations in the amine group or cyclobutane ring substituents impact reactivity and solubility:

Compound Functional Group Molecular Formula Molecular Weight (g/mol) Notable Properties
(1r,3r)-3-(5-Methyl-1,3,4-oxadiazol-2-yl) [CAS 2243501-57-5] Oxadiazole ring C₇H₁₁N₃O 169.19 Hydrogen-bonding capability; potential for kinase inhibition
(1r,3r)-3-(4-tert-Butylphenyl) [] tert-Butylphenyl C₁₄H₂₁N 203.33 Enhanced steric bulk; possible use in asymmetric catalysis
(1R,3r)-3-(tert-Butoxy) [CAS 1955473-77-4] tert-Butoxy group C₈H₁₇NO 143.23 Improved solubility in nonpolar solvents

Key Observations :

  • Bulky substituents like tert-butylphenyl reduce conformational flexibility, favoring rigid receptor interactions.
  • Oxadiazole-containing derivatives are common in medicinal chemistry for their balanced polarity and stability .
Salt Forms and Physicochemical Properties

Salt formation (e.g., hydrochloride) modifies solubility and stability:

Compound Salt Form Molecular Formula Molecular Weight (g/mol) Notable Properties
(1R,3r)-3-(2-Chlorophenyl) (free base) None C₁₀H₁₂ClN 181.66 Likely low water solubility; requires salt for formulation
(1R,3r)-3-(2,4-Difluorophenyl) hydrochloride [CAS 2126144-40-7] Hydrochloride C₁₀H₁₂ClF₂N·HCl 256.12 Enhanced aqueous solubility; improved crystallinity
rac-(1R,2S,3R)-3-(tert-Butoxy)-2-(prop-2-en-1-yl) hydrochloride [CAS 2227741-04-8] Hydrochloride C₁₁H₂₂ClNO 219.80 Stabilized amine for long-term storage

Key Observations :

  • Hydrochloride salts are widely used to improve bioavailability and handling stability.
  • Free bases may require prodrug strategies for therapeutic applications .

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